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Compound of Interest

3-(4-Fluorobenzylamino)-1-
Compound Name:
propanol

Cat. No.: B3048233

For Immediate Release

This document provides a detailed technical analysis of the molecular weight of 3-(4-
Fluorobenzylamino)-1-propanol, a compound of interest in various research and
development applications. The intended audience for this whitepaper includes researchers,
chemists, and professionals in the field of drug development.

Compound Identification
e Systematic Name: 3-(4-Fluorobenzylamino)-1-propanol
» Molecular Formula: C10H14aFNO

The structure consists of a propanol backbone, with an amino group at the third carbon, which
Is substituted with a 4-fluorobenzyl group.

Quantitative Data Summary

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The table below outlines the elemental composition and the calculation of the molecular weight.
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Standard

. . . Subtotal (
Element Symbol Atomic Count Atomic Weight Imol )
mo
(g/mol) L
Carbon C 10 12.011 120.11
Hydrogen H 14 1.008 14.112
Fluorine F 1 18.998 18.998
Nitrogen N 1 14.007[1][2] 14.007
Oxygen o} 1 15.999[3][4] 15.999

Total 183.226

The calculated molecular weight of 3-(4-Fluorobenzylamino)-1-propanol is 183.226 g/mol .

Experimental Protocols
Protocol: Calculation of Molecular Weight from Molecular Formula
The molecular weight of a chemical compound is a fundamental physical property derived from

its molecular formula and the standard atomic weights of its constituent elements as defined by
the International Union of Pure and Applied Chemistry (IUPAC).

Methodology:

o Structural Elucidation: The chemical structure of 3-(4-Fluorobenzylamino)-1-propanol was
first determined to be comprised of a 4-fluorobenzyl group (C7HeF) attached to the nitrogen
of a 3-amino-1-propanol moiety (CsHsNO).

e Molecular Formula Determination: Based on the elucidated structure, the molecular formula
was established by summing the atoms of each element:

o

Carbon (C): 7 (from benzyl) + 3 (from propanol) = 10 atoms.

o

Hydrogen (H): 6 (from fluorobenzyl group) + 8 (from aminopropanol chain) = 14 atoms.

[¢]

Fluorine (F): 1 atom.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://en.wikipedia.org/wiki/Nitrogen
https://hobart.k12.in.us/ksms/PeriodicTable/nitrogen.htm
https://en.wikipedia.org/wiki/Oxygen
https://en.wikipedia.org/wiki/Isotopes_of_oxygen
https://www.benchchem.com/product/b3048233?utm_src=pdf-body
https://www.benchchem.com/product/b3048233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Nitrogen (N): 1 atom.

o Oxygen (O): 1 atom. This yields the molecular formula C10H14FNO.

e Atomic Weight Aggregation: The standard atomic weight of each element was sourced from
IUPAC periodic table data.[1][3][5][6]

o C:12.011 g/mol

o

H: 1.008 g/mol [5][7]

[¢]

F: 18.998 g/mol [6][8]

[¢]

N: 14.007 g/mol [1][2]

[e]

0O: 15.999 g/mol [3][4]

» Calculation: The molecular weight was computed by multiplying the count of each atom by its
standard atomic weight and summing the results, as detailed in the data table in Section 2.0.

Visualization

The following diagram illustrates the logical workflow for calculating the molecular weight of the
target compound from its elemental components.
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Elemental Components

Oxygen (O)
1 atom x 15.999 g/mol

Summation

Nitrogen (N)
1 atom x 14.007 g/mol

Final Molecular Weight

Fluorine (F) »
1 atom x 18.998 g/mol S EirEsleEl 7/ 183.226 g/mol /

Hydrogen (H)
14 atoms x 1.008 g/mol

Carbon (C)
10 atoms % 12.011 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Molecular Weight of 3-(4-
Fluorobenzylamino)-1-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048233#3-4-fluorobenzylamino-1-propanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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